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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of BGB-8035, a
highly selective covalent inhibitor of Bruton's tyrosine kinase (BTK), in various mouse models
for oncology and autoimmune disease research.

Introduction

BGB-8035 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a key signaling
molecule in B-cell development, differentiation, and activation.[1][2] Dysregulation of the BTK
signaling pathway is implicated in the pathogenesis of various B-cell malignancies and
autoimmune diseases.[1][2] Preclinical studies in mouse models are crucial for evaluating the
efficacy and pharmacodynamics of BTK inhibitors like BGB-8035. This document summarizes
the available data on BGB-8035 dosage and administration in established mouse models and
provides detailed experimental protocols to guide researchers in their study design.

Data Presentation

The following tables summarize the quantitative data on the dosage and efficacy of BGB-8035

in various mouse and rat models.
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Table 1: BGB-8035 Dosage and Efficacy in an Oncology Mouse Model

Efficacy
Administrat (Tumor
Mouse . . Treatment
Cell Line Dosage ion Route & . Growth
Model Duration o
Schedule Inhibition -
TGI)
REC-1
NOD/SCID (Mantle Cell
] 7.5 mg/kg PO, BID 16 days 64.1%
Mice Lymphoma
Xenograft)
15 mg/kg PO, BID 16 days 73.6%
30 mg/kg PO, BID 16 days 79.9%

Table 2: BGB-8035 Dosage and Efficacy in an Autoimmune Disease Rat Model
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. Administrat
Disease . Treatment )
Rat Model . Dosage ion Route & . Efficacy
Induction Duration
Schedule

Dose-
dependent
Collagen- inhibition of
Lewis Rats Induced 1 mg/kg PO, BID 13 days arthritis (as
Arthritis (CIA) measured by
clinical

scores)

Dose-
dependent
inhibition of
3 mg/kg PO, BID 13 days arthritis (as
measured by
clinical

scores)

Dose-
dependent
inhibition of
10 mg/kg PO, BID 13 days arthritis (as
measured by
clinical

scores)

Dose-
dependent
inhibition of
30 mg/kg PO, BID 13 days arthritis (as
measured by
clinical

scores)

Note: While the CIA data is from a rat model, it provides a valuable reference for designing
studies in mouse models of arthritis.
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Signaling Pathway

BGB-8035 exerts its therapeutic effect by inhibiting the Bruton's tyrosine kinase (BTK)
signaling pathway, which is crucial for B-cell receptor (BCR) signaling.
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BTK Signaling Pathway Inhibition by BGB-8035

Experimental Protocols
Protocol 1: Efficacy Study of BGB-8035 in a Mantle Cell
Lymphoma (MCL) Xenograft Mouse Model

1. Materials:
« BGB-8035
e Vehicle for oral administration (e.g., 0.5% (w/v) methylcellulose in sterile water)

» Female NOD/SCID mice (6-8 weeks old)
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REC-1 human mantle cell lymphoma cells
Matrigel
Sterile PBS
Calipers
Oral gavage needles (20-22 gauge, ball-tipped)
Standard laboratory equipment for cell culture and animal handling
. Cell Culture and Implantation:
Culture REC-1 cells in appropriate media and conditions as recommended by the supplier.

Harvest cells during the logarithmic growth phase and resuspend in a 1:1 mixture of sterile
PBS and Matrigel at a concentration of 5-10 x 106 cells per 100 pL.

Subcutaneously inject 100 pL of the cell suspension into the right flank of each mouse.
Monitor tumor growth regularly using calipers.
. Treatment Protocol:

Once tumors reach a palpable size (e.g., 100-200 mms3), randomize mice into treatment and
control groups.

Prepare BGB-8035 dosing solutions in the chosen vehicle at concentrations required to
deliver 7.5, 15, and 30 mg/kg. A fresh solution should be prepared daily.

Administer BGB-8035 or vehicle to the respective groups via oral gavage twice daily (BID) at
a volume of 10 mL/kg.

Continue treatment for 16 consecutive days.

Measure tumor volume and body weight 2-3 times per week. Tumor volume can be
calculated using the formula: (Length x Width?) / 2.
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e At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight, histology, biomarker analysis).

4. Data Analysis:

o Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGl
(%) = [1 - (Mean tumor volume of treated group at end of study / Mean tumor volume of
control group at end of study)] x 100.
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MCL Xenograft Model Experimental Workflow

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b11932756/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-bgb-8035-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Efficacy Study of BGB-8035 in a Collagen-
Induced Arthritis (CIA) Mouse Model

1. Materials:

- BGB-8035

e Vehicle for oral administration (e.g., 0.5% (w/v) methylcellulose in sterile water)

o DBA/1 mice (male, 8-10 weeks old)

e Bovine or chicken type Il collagen

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

e Incomplete Freund's Adjuvant (IFA)

e Syringes and needles for immunization and oral gavage

o Calipers for measuring paw thickness

 Clinical scoring system for arthritis severity

2. Induction of CIA:

» Emulsify type Il collagen with CFA.

e On day 0, immunize mice intradermally at the base of the tail with 100 pL of the emulsion.
e On day 21, administer a booster immunization with type Il collagen emulsified in IFA.
» Monitor mice for the onset of clinical signs of arthritis (e.g., paw swelling, erythema).
3. Treatment Protocol:

e Upon the first signs of arthritis, randomize mice into treatment and control groups.

o Prepare BGB-8035 dosing solutions in the chosen vehicle. Doses used in a rat CIA model
(1, 3, 10, and 30 mg/kg) can be used as a starting point for dose-ranging studies in mice.
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Administer BGB-8035 or vehicle via oral gavage twice daily (BID).

Continue treatment for a predefined period (e.g., 14-21 days).

Monitor clinical signs of arthritis daily or every other day using a scoring system (e.g., 0-4
scale for each paw, with a maximum score of 16 per mouse).

Measure paw thickness using calipers regularly.

. Data Analysis:

Compare the mean arthritis scores and paw thickness between the treatment and control
groups over time.

At the end of the study, paws can be collected for histological analysis of inflammation,
cartilage damage, and bone erosion.

Serum can be collected to measure levels of autoantibodies and inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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